Cas no 82545-71-9 (((E)-But-2-enyl)malonic Acid Dimethyl Ester)

• Product name: ((E)-But-2-enyl)malonic Acid Dimethyl Ester
• CAS No: 82545-71-9
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 689348
• PubChem ID: 11041443

((E)-But-2-enyl)malonic Acid Dimethyl Ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (2E)-2-butenyl-, dimethyl ester
• SCHEMBL11865860
• ((E)-But-2-enyl)malonic Acid Dimethyl Ester
• 82545-71-9
• dimethyl 2-[(2E)-2-butenyl]malonate
• (E)-Dimethyl 2-(but-2-en-1-yl)malonate
• 2-[(E)-but-2-enyl]-propanedioic acid dimethyl ester
• SCHEMBL11865851

• Inchi： InChI=1S/C9H14O4/c1-4-5-6-7(8(10)12-2)9(11)13-3/h4-5,7H,6H2,1-3H3/b5-4+
• InChI Key： JFDGGUKORQBGCJ-SNAWJCMRSA-N
• SMILES： CC=CCC(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters